molecular formula C12H13NO3 B8784380 (3-Oxo-2,3-dihydro-1H-isoindol-1-yl)-acetic acid ethyl ester

(3-Oxo-2,3-dihydro-1H-isoindol-1-yl)-acetic acid ethyl ester

Cat. No. B8784380
M. Wt: 219.24 g/mol
InChI Key: BQORKXRZPYGOQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3-Oxo-2,3-dihydro-1H-isoindol-1-yl)-acetic acid ethyl ester is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H13NO3

Molecular Weight

219.24 g/mol

IUPAC Name

ethyl 2-(3-oxo-1,2-dihydroisoindol-1-yl)acetate

InChI

InChI=1S/C12H13NO3/c1-2-16-11(14)7-10-8-5-3-4-6-9(8)12(15)13-10/h3-6,10H,2,7H2,1H3,(H,13,15)

InChI Key

BQORKXRZPYGOQE-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC1C2=CC=CC=C2C(=O)N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2,3-dihydro-3-oxo-1H-isoindole-1-acetic acid (described by F. M. Rowe et al., cited above, 2.0 g) in ethanol (40 ml) containing p-toluene-sulfonic acid (0.10 g) is refluxed with stirring for 4.0 hr. Most of the ethanol is evaporated and the residue is dissolved in chloroform. The solution is washed with water, dried and evaporated. The residue (2.2 g) is crystallized from benzenehexane to give ethyl 1,3-dihydro-3-oxo-2H-isoindole-1-acetate, mp 116°-118° C.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
0.1 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One

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